Cas no 2763749-79-5 ((5-Bromopentyl)(methyl)amine hydrobromide)

• Product Name: (5-Bromopentyl)(methyl)amine hydrobromide
• CAS No: 2763749-79-5
• MF: C₆H₁₅Br₂N
• MW: 260.998000383377
• CID: 5559630
• PubChem ID: 165997503
• Update Time: 2025-05-22

(5-Bromopentyl)(methyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2763749-79-5
• EN300-37367213
• (5-bromopentyl)(methyl)amine hydrobromide
• (5-Bromopentyl)(methyl)amine hydrobromide

• Inchi： 1S/C6H14BrN.BrH/c1-8-6-4-2-3-5-7;/h8H,2-6H2,1H3;1H
• InChI Key： YAWQQTQORYVQNC-UHFFFAOYSA-N
• SMILES： BrCCCCCNC.Br

Computed Properties

• Exact Mass: 260.95508g/mol
• Monoisotopic Mass: 258.95712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (5-Bromopentyl)(methyl)amine hydrobromide

(5-Bromopentyl)(methyl)amine hydrobromide: A Comprehensive Overview

The compound with CAS No. 2763749-79-5, commonly referred to as (5-Bromopentyl)(methyl)amine hydrobromide, is a chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated pentyl chain with a methylamine group, resulting in a molecule with potential applications in drug development and chemical synthesis.

Recent studies have highlighted the importance of (5-Bromopentyl)(methyl)amine hydrobromide in the context of neurotransmitter modulation. Researchers have explored its ability to interact with various biological systems, particularly those involving dopamine and serotonin pathways. These investigations suggest that the compound may possess neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

The synthesis of (5-Bromopentyl)(methyl)amine hydrobromide involves a multi-step process that begins with the bromination of pentane derivatives. This process is followed by the introduction of the methylamine group, which is crucial for the compound's biological activity. The final step involves the formation of the hydrobromide salt, which enhances the compound's solubility and bioavailability.

One of the most intriguing aspects of (5-Bromopentyl)(methyl)amine hydrobromide is its ability to cross the blood-brain barrier (BBB). This property is essential for drugs targeting central nervous system (CNS) disorders, as it allows the compound to reach its site of action within the brain. Preclinical studies have demonstrated that the compound exhibits moderate BBB penetration, which is a critical factor in determining its therapeutic potential.

Another area of active research revolves around the pharmacokinetics of (5-Bromopentyl)(methyl)amine hydrobromide. Studies have shown that the compound has a relatively short half-life, which may limit its efficacy in chronic conditions. However, researchers are exploring methods to improve its stability and prolong its duration of action, such as through structural modifications or formulation changes.

The safety profile of (5-Bromopentyl)(methyl)amine hydrobromide has also been a focus of recent investigations. Acute and chronic toxicity studies have revealed that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. These findings further support its potential as a safe and effective therapeutic agent.

In conclusion, (5-Bromopentyl)(methyl)amine hydrobromide represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure, combined with its favorable pharmacokinetic and safety profiles, positions it as a valuable tool in addressing unmet medical needs in neurology and related fields.